N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C22H20N2O5S/c1-4-28-18-7-5-6-13-10-19(29-20(13)18)17-12-30-22(23-17)24-21(25)14-8-15(26-2)11-16(9-14)27-3/h5-12H,4H2,1-3H3,(H,23,24,25)
• InChI Key: HCUCPCKVOBXXRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC(=CC(=C4)OC)OC
• Molecular Formula: C22H20N2O5S
• Molecular Weight: 424.5 g/mol

Description

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3,5-dimethoxybenzamide is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications.

Scientific Research Applications

Anticancer Properties

Benzofuran derivatives have garnered attention due to their potential anticancer activity. These compounds can inhibit cell growth and metastasis in various cancer types. For instance:

• .
• .

Cardiovascular Health

Some benzofuran derivatives exhibit vasodilatory effects, potentially impacting cardiovascular health. Further research is needed to explore their role in managing hypertension and related conditions.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 2,4-disubstituted thiazoles, have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects . The specific targets of these compounds can vary depending on the substituents on the thiazole ring .

Mode of Action

The molecular electrostatic potential (mep) surface of the thiazole ring, a key component of this compound, plays a significant role in drug-target protein interaction . Substituents at positions 2 and 4 may alter the orientation types and shield the nucleophilicity of nitrogen, affecting the compound’s interaction with its targets .

Biochemical Pathways

Benzofuran derivatives, another key component of this compound, have been used in the treatment of skin diseases such as cancer or psoriasis . This suggests that the compound may interact with biochemical pathways related to inflammation and cell proliferation.

Pharmacokinetics

Improved bioavailability is one of the targets achieved with most of the more recent compounds, allowing for once-daily dosing . This suggests that the compound may have favorable pharmacokinetic properties.

Result of Action

Based on the wide range of biological activities exhibited by similar compounds , it can be inferred that the compound may have diverse effects at the molecular and cellular levels.